![molecular formula C18H15N5O B612283 3-Methyl-6-[2-(6-methylpyridin-2-yl)pyrazol-3-yl]quinazolin-4-one CAS No. 1378524-25-4](/img/structure/B612283.png)
3-Methyl-6-[2-(6-methylpyridin-2-yl)pyrazol-3-yl]quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
PF-03671148 is a potent ALK inhibitor. PF-03671148 inhibits the expression of fibrotic genes and protein markers both in vitro in human fibroblasts and in vivo in a rat wound repair model. Wound healing is not inhibited by the topical application of the ALK5 inhibitor to the wound. PF-03671148 may have potential utility for the prevention of dermal scarring.
Scientific Research Applications
1. ALK5 Inhibition in Cancer Research
- A series of compounds, including derivatives of 3-Methyl-6-[2-(6-methylpyridin-2-yl)pyrazol-3-yl]quinazolin-4-one, have been synthesized and evaluated for their inhibitory activity against ALK5, a kinase involved in cancer. These compounds show promising results in enzyme and cell-based assays, suggesting potential applications in cancer research (Jin et al., 2011).
2. Antimicrobial Applications
- Novel derivatives of this compound have been synthesized and demonstrated significant antimicrobial activity. These findings indicate potential applications in developing new antimicrobial agents (Raval et al., 2012).
3. Potential Anti-Fibrotic Applications
- Research on analogs of this compound has revealed potential anti-fibrotic properties. These compounds suppress renal and hepatic fibrosis and exert anti-metastatic effects in breast cancer models, indicating their utility in fibrosis and cancer treatment (Kim et al., 2008).
4. Utility in Antibacterial Research
- Substituted quinazolines, including derivatives of this compound, have been synthesized and evaluated for antibacterial activity. They have shown broad-spectrum activity against various microorganisms, highlighting their potential in antibacterial drug development (Buha et al., 2012).
properties
CAS RN |
1378524-25-4 |
---|---|
Product Name |
3-Methyl-6-[2-(6-methylpyridin-2-yl)pyrazol-3-yl]quinazolin-4-one |
Molecular Formula |
C18H15N5O |
Molecular Weight |
317.34 |
IUPAC Name |
3-methyl-6-[2-(6-methylpyridin-2-yl)pyrazol-3-yl]quinazolin-4-one |
InChI |
InChI=1S/C18H15N5O/c1-12-4-3-5-17(21-12)23-16(8-9-20-23)13-6-7-15-14(10-13)18(24)22(2)11-19-15/h3-11H,1-2H3 |
InChI Key |
OWIYYKSTVQMPLM-UHFFFAOYSA-N |
SMILES |
CC1=NC(=CC=C1)N2C(=CC=N2)C3=CC4=C(C=C3)N=CN(C4=O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PF03671148; PF03671148; PF 03671148. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.